Aflatoxin G1 Aflatoxin G1 Aflatoxin G is a member of coumarins.
Aflatoxin G1 is a natural product found in Zea mays, Aspergillus flavus, and Aspergillus parasiticus with data available.
Aflatoxin G is a mycotoxin produced by Aspergillus flavus and Aspergillus parasiticus Aflatoxin G belongs to the family of Difurocoumarolactone Series. These are polycyclic aromatic compounds containing a delta-valerolactone ring fused to the coumarin moiety of the difurocoumarin skeleton. Difurocoumarolactones are a subgroup of the aflatoxins and related compounds.
Brand Name: Vulcanchem
CAS No.: 1402-68-2
VCID: VC20935494
InChI: InChI=1S/C17H12O7/c1-20-9-6-10-12(8-3-5-22-17(8)23-10)14-11(9)7-2-4-21-15(18)13(7)16(19)24-14/h3,5-6,8,17H,2,4H2,1H3
SMILES: COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5C=COC5OC4=C1
Molecular Formula: C17H12O7
Molecular Weight: 328.27 g/mol

Aflatoxin G1

CAS No.: 1402-68-2

Cat. No.: VC20935494

Molecular Formula: C17H12O7

Molecular Weight: 328.27 g/mol

* For research use only. Not for human or veterinary use.

Aflatoxin G1 - 1402-68-2

Specification

Description Aflatoxin G is a member of coumarins.
Aflatoxin G1 is a natural product found in Zea mays, Aspergillus flavus, and Aspergillus parasiticus with data available.
Aflatoxin G is a mycotoxin produced by Aspergillus flavus and Aspergillus parasiticus Aflatoxin G belongs to the family of Difurocoumarolactone Series. These are polycyclic aromatic compounds containing a delta-valerolactone ring fused to the coumarin moiety of the difurocoumarin skeleton. Difurocoumarolactones are a subgroup of the aflatoxins and related compounds.
CAS No. 1402-68-2
Molecular Formula C17H12O7
Molecular Weight 328.27 g/mol
IUPAC Name 11-methoxy-6,8,16,20-tetraoxapentacyclo[10.8.0.02,9.03,7.013,18]icosa-1,4,9,11,13(18)-pentaene-17,19-dione
Standard InChI InChI=1S/C17H12O7/c1-20-9-6-10-12(8-3-5-22-17(8)23-10)14-11(9)7-2-4-21-15(18)13(7)16(19)24-14/h3,5-6,8,17H,2,4H2,1H3
Standard InChI Key XWIYFDMXXLINPU-UHFFFAOYSA-N
SMILES COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5C=COC5OC4=C1
Canonical SMILES COC1=C2C3=C(C(=O)OCC3)C(=O)OC2=C4C5C=COC5OC4=C1
Colorform Colorless to pale-yellow crystals
Crystals ... exhibits green fluorescence
Melting Point 237 to 299 °C; decompose at melting points
Crystals from methanol-chloroform; mp: 293 °C (decomposes). Exhibits blue-violet fluoresence. UV max (ethanol): 221, 264, 357 nm (epsilon 20000, 10900, 21000) /Aflatoxin M2/
245 °C
257 - 259 °C

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